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Compound of Interest |

Compound Name: 2,4-Dimethoxybenzamide
CAS No.: 1521-95-5
Cat. No.: B3047998
- 7

CAS: 1521-95-5 | Formula: CoH11NOs | MW: 181.19 g/mol

Part 1: Chemical Identity & Strategic Relevance

2,4-Dimethoxybenzamide is a substituted benzamide derivative utilized primarily as a
pharmacophore scaffold in medicinal chemistry. It serves as a critical intermediate in the
synthesis of prokinetic agents (e.qg., Itopride analogs) and novel tyrosinase inhibitors (e.g.,
AP736 derivatives) for dermatological applications.

Structural Integrity & Reactivity

The molecule features an amide group stabilized by two electron-donating methoxy groups at
the ortho and para positions.

o Electronic Effect: The 2,4-dimethoxy substitution pattern significantly increases the electron
density of the aromatic ring, making it more susceptible to electrophilic aromatic substitution
than unsubstituted benzamide.

 Stability: The amide bond is robust but susceptible to hydrolysis under strongly acidic or
basic conditions (releasing 2,4-dimethoxybenzoic acid and ammonia).

Part 2: Hazard Profiling & Safety Logic (GHS)
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Rationale: While specific toxicological data for this intermediate is limited in public registries, its
safety profile is derived from Structure-Activity Relationships (SAR) of the benzamide class and
its metabolic precursors.

3HS Classification (Predicted/Analog-Based)

Hazard Category Code Statement Mechanism/Logic

Consistent with
Acute Toxicity (Oral) H302 Harmful if swallowed. benzamide (LD50
~1160 mg/kg in mice).

Amide functionality
Skin Irritation H315 Causes skin irritation. can disrupt dermal

lipid barriers.

Crystalline

) particulates are
o Causes serious eye )
Eye Irritation H319 o mechanically and
irritation. ) o
chemically irritating to

mucous membranes.

_ Fine dust inhalation
May cause respiratory ) )
STOT - SE H335 o risk during
irritation. o
weighing/transfer.

Critical Toxicology Insight

» Metabolic Risk: In vivo metabolism may involve O-demethylation. If the 4-methoxy group is
cleaved, it could theoretically yield a phenol derivative. Unlike p-anisidine (a known
genotoxin), the amide linkage generally reduces immediate bioavailability of the aniline
moiety, but long-term exposure should be managed as a potential reproductive hazard (H341
analog).

o Signal Word:WARNING

Part 3: Physicochemical Properties & Handling

Data consolidated from experimental analogs and computed properties.
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Property

Value/Description

Operational Note

Physical State

White to off-white crystalline

solid

Hygroscopic potential; store in

desiccator.

Melting Point

130-160°C (Predicted range)*

Experimental MP for the nitrile
is 91°C; amides typically melt
40-60°C higher due to H-
bonding.

Solubility (Water)

Low (< 1 mg/mL)

Poor aqueous solubility
requires co-solvents for

biological assays.

Solubility (Organic)

High in DMSO, Ethanol, DMF

Protocol: Dissolve in DMSO for
stock solutions (up to 100
mM).

LogP

~0.8 (Computed)

Lipophilic enough to cross cell
membranes; wear double

gloves.

Part 4: Operational Protocols
A. Safe Handling Workflow

Objective: Prevent inhalation of particulates and dermal absorption.

o Engineering Controls: All weighing of the solid powder must be performed inside a certified

chemical fume hood or powder containment enclosure.

e PPE Selection:

o Gloves: Nitrile (0.11 mm minimum) is sufficient for solid handling. If dissolved in DMSO,

use Silver Shield or double-glove (Nitrile over Latex) as DMSO permeates nitrile rapidly,

carrying the solute with it.

o Respiratory: N95/P2 dust mask is mandatory if working outside a hood (not

recommended).
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B. Synthesis & Degradation Logic

The following diagram illustrates the synthesis pathway and potential degradation routes
(hydrolysis), which is critical for waste management and stability testing.

2,4-Dimethoxybenzonitrile
POCI3 / Dehydration (Dehydrated Derivative)

2,4-Dimethoxybenzoic Acid SOCI2 / DMF (cat) Acid Chloride NH3 (aq) or NH40H | 2,4-Dimethoxybenzamide Strong Acid/Base
(Starting Material) ™| (Reactive Intermediate) = (Target Product) . (Waste Stream)

mTTTT T
..... »{ Hydrolysis Products 1
I (Acid +NH3) |

Click to download full resolution via product page

Figure 1: Synthesis and degradation logic. The amide is stable under neutral conditions but
reverts to the acid in strong pH extremes.

C. Emergency Response (Spill[Exposure)

 Inhalation: Move to fresh air immediately. The compound is a respiratory irritant; monitor for

wheezing.
o Eye Contact: Flush with water for 15 minutes. Do not use neutralizing agents.
e Spill Cleanup:
o Do not dry sweep. This generates dust.
o Wet the powder with an inert solvent (e.g., heptane or water mist) to suppress dust.
o Scoop into a hazardous waste container labeled "Organic Solid - Toxic."
Part 5: Storage & Stability
o Condition: Store at 2-8°C (Refrigerated) for long-term stability.

o Incompatibility: Strong oxidizing agents (e.g., permanganates) and strong bases.
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o Shelf Life: 24 months if kept dry and dark. (Methoxy groups are light-sensitive over
prolonged periods; amber vials are recommended).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-(4-Hydroxyphenyl)-2-methoxybenzamide Research Chemical [benchchem.com]

2. Organic Syntheses Procedure [orgsyn.org]

3. Discovery of FERM domain protein—protein interaction inhibitors for MSN and CD44 as a
potential therapeutic approach for Alzheimer’s disease - PMC [pmc.ncbi.nim.nih.gov]

¢ 4. Development and evaluation of topical formulations for a novel skin whitening agent
(AP736) using Hansen solubility parameters and PEG-PCL polymers - PubMed
[pubmed.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Handling & Safety Guide: 2,4-
Dimethoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b3047998#2-4-dimethoxybenzamide-safety-data-
sheet-sds]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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